Cas no 1093436-85-1 (3-(aminomethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(aminomethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1093436-85-1
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 5882709
• PubChem ID: 23006218
• Update Time: 2024-01-16

3-(aminomethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(aminomethyl)-
• 3-(aminomethyl)-1H-pyrazole-5-carboxylic acid
• SCHEMBL9700649
• EN300-2010566
• 1093436-85-1

• Inchi： 1S/C5H7N3O2/c6-2-3-1-4(5(9)10)8-7-3/h1H,2,6H2,(H,7,8)(H,9,10)
• InChI Key： MGBKZBDIAHTJSC-UHFFFAOYSA-N
• SMILES： N1C(CN)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.509±0.06 g/cm3(Predicted)
• Boiling Point: 477.6±35.0 °C(Predicted)
• pka: 3.48±0.10(Predicted)